2-(4-Heptyloxyphenyl)-5-nonylpyrimidine
Overview
Description
2-(4-Heptyloxyphenyl)-5-nonylpyrimidine, also known as HONP, is a pyrimidine derivative that has gained significant attention in scientific research due to its potential applications in various fields. HONP is a small molecule that possesses unique properties that make it an ideal candidate for use in laboratory experiments.
Mechanism of Action
The mechanism of action of 2-(4-Heptyloxyphenyl)-5-nonylpyrimidine is not fully understood but is thought to involve the inhibition of various enzymes and proteins. 2-(4-Heptyloxyphenyl)-5-nonylpyrimidine has been found to inhibit the activity of protein kinase C, which is involved in cell signaling and regulation. 2-(4-Heptyloxyphenyl)-5-nonylpyrimidine has also been found to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair.
Biochemical and Physiological Effects:
2-(4-Heptyloxyphenyl)-5-nonylpyrimidine has been found to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and antitumor effects. 2-(4-Heptyloxyphenyl)-5-nonylpyrimidine has been found to reduce the production of pro-inflammatory cytokines and reactive oxygen species, which are involved in various diseases. 2-(4-Heptyloxyphenyl)-5-nonylpyrimidine has also been found to induce apoptosis in cancer cells by activating various signaling pathways.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(4-Heptyloxyphenyl)-5-nonylpyrimidine in laboratory experiments is its ease of synthesis and purification. 2-(4-Heptyloxyphenyl)-5-nonylpyrimidine is a relatively simple molecule that can be synthesized using standard laboratory equipment. Another advantage of using 2-(4-Heptyloxyphenyl)-5-nonylpyrimidine is its unique properties, which make it an ideal candidate for various applications. However, one limitation of using 2-(4-Heptyloxyphenyl)-5-nonylpyrimidine is its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of 2-(4-Heptyloxyphenyl)-5-nonylpyrimidine. One direction is the development of new synthesis methods for 2-(4-Heptyloxyphenyl)-5-nonylpyrimidine that can improve its yield and purity. Another direction is the investigation of the mechanism of action of 2-(4-Heptyloxyphenyl)-5-nonylpyrimidine, which can provide insights into its potential applications. Additionally, the use of 2-(4-Heptyloxyphenyl)-5-nonylpyrimidine in combination with other drugs or therapies can be explored to enhance its effectiveness. Finally, the use of 2-(4-Heptyloxyphenyl)-5-nonylpyrimidine in vivo can be investigated to determine its safety and efficacy in animal models.
Scientific Research Applications
2-(4-Heptyloxyphenyl)-5-nonylpyrimidine has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and nanotechnology. In medicinal chemistry, 2-(4-Heptyloxyphenyl)-5-nonylpyrimidine has shown promising results in the treatment of cancer and other diseases. 2-(4-Heptyloxyphenyl)-5-nonylpyrimidine has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In material science, 2-(4-Heptyloxyphenyl)-5-nonylpyrimidine has been used to prepare functionalized surfaces with unique properties, such as hydrophobicity and anti-corrosion. In nanotechnology, 2-(4-Heptyloxyphenyl)-5-nonylpyrimidine has been used to prepare nanoparticles with controlled size and morphology.
properties
IUPAC Name |
2-(4-heptoxyphenyl)-5-nonylpyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H40N2O/c1-3-5-7-9-10-11-13-15-23-21-27-26(28-22-23)24-16-18-25(19-17-24)29-20-14-12-8-6-4-2/h16-19,21-22H,3-15,20H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IHQUQNPGVVLDKR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCC1=CN=C(N=C1)C2=CC=C(C=C2)OCCCCCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H40N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60481871 |
Source
|
| Record name | 2-(4-HEPTYLOXYPHENYL)-5-NONYLPYRIMIDINE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60481871 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
396.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Heptyloxyphenyl)-5-nonylpyrimidine | |
CAS RN |
57202-57-0 |
Source
|
| Record name | 2-(4-HEPTYLOXYPHENYL)-5-NONYLPYRIMIDINE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60481871 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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